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This guide provides a comprehensive benchmark of key diagnostic techniques employed
across four prominent heliotron devices: the Large Helical Device (LHD), Wendelstein 7-X
(W7-X), Heliotron J, and the TJ-1I stellarator. The objective is to offer a clear comparison of
their performance capabilities, supported by experimental data and detailed methodologies, to
aid researchers in their scientific endeavors.

Data Presentation: Comparative Analysis of
Diagnostic Performance

The following tables summarize the quantitative performance parameters of essential
diagnostic systems on each heliotron device, facilitating a direct comparison of their
capabilities.

Table 1: Thomson Scattering Systems for Electron
Temperature and Density Measurement
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Large Helical Wendelstein 7- .
Parameter i Heliotron J TJ-II
Device (LHD) X (W7-X)

High spatial
resolution,
Spatial Core: ~4 mm, specific value not
_ 17 mm[1] ~1cm([3] , :
Resolution Edge: ~7 mm[2] available in
provided results.
[4]
Number of 10 (initial), »
) ) 144[1] 25[3] Not specified
Spatial Points expandable[2]
10 - 100 Hz
Temporal (standard), up to N
) 10 Hz[2] 50 Hz[3] Not specified
Resolution 20 kHz (fast
system)[1]

Electron
Temperature (Te) 5eV - 20 keV[1] 20eV-10keV[2] 10eV-10keV[5] Not specified

Range

Electron Density 2x10*%®-5x N
> 1 x 1018 m—3[1] >5x10® m=—3[5] Not specified
(ne) Range 102° m=3[2]

Table 2: Electron Cyclotron Emission (ECE) for Electron
Temperature Measurement
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Large Helical Wendelstein 7- .
Parameter i Heliotron J TJ-I
Device (LHD) X (W7-X)
Spatial ~3cm - N
] ] Not specified Not specified ~1 cm[7]
Resolution (Radiometer)[6]
Number of N B N
Not specified Not specified Not specified 16[7]
Channels
Temporal 2 us N N High temporal
) ) Not specified Not specified )
Resolution (Radiometer)[6] resolution[8]
Frequency . - -
R Not specified Not specified Not specified 50 - 60 GHz[7]
ange

Table 3: X-ray Imaging Crystal Spectrometer (XICS) for

lon Temperature and Plasma Flow

Large Helical Wendelstein 7- .
Parameter i Heliotron J TJ-lI
Device (LHD) X (W7-X)
Not specified as Not specified as
] lon Temperature,  a primary a primary
Primary lon ) ) o ) o
Poloidal Flow diagnostic in the diagnostic in the
Measurement Temperature[9] ] ] ]
Velocity[10][11] provided search provided search
results. results.
Spatial N ) )
) Not specified ~2 cm[12] Not applicable Not applicable
Resolution
Temporal ) )
] 5 ms[9] 5 ms[12] Not applicable Not applicable
Resolution
100 eV - 1500
lon Temperature -~ eV (from ray ] )
] Not specified ) Not applicable Not applicable
(Ti) Range tracing
simulations)[13]
Measured ] . .
B Ar, Ti, Cr, Fe[9] Ar, Fe[10] Not applicable Not applicable
Impurities
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Table 4: Interferometry for Electron Density

Measurement

Large Helical Wendelstein 7- )
Parameter i Heliotron J TJ-I
Device (LHD) X (W7-X)

FIR Laser, CO2 Dispersion

Type Millimeter-wave Not specified
Laser[14] Interferometer
Number of 13 (FIR), 80 N N N
Not specified Not specified Not specified

Channels (CO2)[14]
Temporal N N N

] 10 ps[14] Not specified Not specified Not specified
Resolution
Phase , . . s

) 1/100 fringe[14] Not specified Not specified Not specified
Resolution

Experimental Protocols and Methodologies
Thomson Scattering

Objective: To measure the local electron temperature (Te) and electron density (ne) within the
plasma.

Methodology:

Laser Injection: A high-power, short-pulse laser beam (typically Nd:YAG) is injected into the
plasma.[2][3]

e Scattering: The laser photons are scattered by the plasma electrons. The scattering process
is incoherent, meaning the scattered light spectrum is broadened due to the thermal motion
(Doppler effect) of the electrons.

 Light Collection: The scattered light is collected at a specific angle (e.g., backward scattering
in LHD) by a set of collection optics.[15]

o Spectral Analysis: The collected light is guided via optical fibers to polychromators. These
devices use interference filters to separate the scattered light into different wavelength
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channels.[2][16]

 Signal Detection and Acquisition: Avalanche photodiodes (APDs) or similar detectors
measure the light intensity in each spectral channel. The signals are then digitized by high-
speed analog-to-digital converters.[2]

o Data Analysis: The electron temperature is determined from the spectral width of the
scattered light, while the electron density is calculated from the total intensity of the scattered
light. This is often done by fitting the measured spectral data to theoretical Thomson
scattering spectra.

Mandatory Visualizations
Thomson Scattering Experimental Workflow
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A simplified workflow of a Thomson scattering diagnostic system.

Phase Contrast Imaging (PCI) for Density Fluctuation
Measurement on W7-X

Objective: To measure line-integrated electron density fluctuations, which are crucial for
understanding plasma turbulence.

Methodology:
e Laser Source: A CO2 laser beam is used as the probe beam.[7]

e Beam Path: The laser beam passes through the plasma. The presence of density
fluctuations causes phase variations in the laser beam.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://pubs.aip.org/aip/rsi/article/87/11/11E729/362548/The-Thomson-scattering-system-at-Wendelstein-7-X
https://nifs-repository.repo.nii.ac.jp/record/2048/files/ANREP94-95-092.pdf
https://pubs.aip.org/aip/rsi/article/87/11/11E729/362548/The-Thomson-scattering-system-at-Wendelstein-7-X
https://www.benchchem.com/product/b12084254?utm_src=pdf-body-img
https://wiki.fusion.ciemat.es/wiki/TJ-II:Electron_Cyclotron_Emission
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Phase Contrast Plate: After exiting the plasma, the beam is focused onto a phase plate. This
plate introduces a quarter-wavelength phase shift to the unscattered (zero-order) component
of the beam relative to the scattered components.

e Imaging: The interference between the phase-shifted unscattered light and the scattered light
results in an intensity variation that is proportional to the line-integrated density fluctuations.
This intensity pattern is then imaged onto a detector array.

» Signal Detection: A linear detector array measures the spatial profile of the intensity
variations, providing information about the wavenumber spectrum of the density fluctuations.
[17]

o Data Acquisition and Analysis: The detector signals are digitized and analyzed to obtain the
frequency and wavenumber spectra of the turbulence.

Phase Contrast Imaging Experimental Setup
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Key components and beam path in a Phase Contrast Imaging diagnostic.

Soft X-ray Tomography on Heliotron J

Objective: To obtain 2D images of soft X-ray emissivity in a plasma cross-section, which
provides information on magnetohydrodynamic (MHD) instabilities and plasma shape.

Methodology:

o Detector Arrays: Multiple arrays of soft X-ray detectors (e.g., photodiodes) are arranged
around the plasma poloidal cross-section. Each detector has a specific line of sight through
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the plasma.

o Data Acquisition: The detectors measure the line-integrated soft X-ray emission along their
respective chords.

o Tomographic Reconstruction: The line-integrated data from all detector arrays are used as
input for a tomographic reconstruction algorithm (e.g., Phillips-Tikhonov regularization).[10]
[18] This algorithm mathematically inverts the line-integrated measurements to produce a 2D
map of the local soft X-ray emissivity.

e Image Analysis: The reconstructed images are analyzed to identify the structure and
dynamics of MHD modes, such as magnetic islands, and to determine the shape of the
plasma boundary.

Logical Flow of Soft X-ray Tomography
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Conceptual data flow for soft X-ray tomography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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